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Compound of Interest

Compound Name: L-640876

Cat. No.: B1673793 Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of L-640876, a semisynthetic antibiotic intended for research use only. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
A summary of the known quantitative data for L-640876 is presented below. This information is

essential for risk assessment and the implementation of appropriate safety measures.

Property Value

Chemical Formula C22H21N7O3S2[1]

Molecular Weight 495.57 g/mol [1]

Exact Mass 495.1147[1]

Appearance Solid (form not specified)

Storage Conditions
Short term (days to weeks): 0 - 4°C, dry and

dark. Long term (months to years): -20°C.[1]

Solubility Information not available.

Elemental Analysis
C, 53.32%; H, 4.27%; N, 19.78%; O, 9.69%; S,

12.94%[1]
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Warning: This product is for research use only and is not intended for human or veterinary use.

[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling L-640876. The following table outlines

the recommended PPE for various laboratory operations.

Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Receiving and

Storage
Safety glasses

Chemical-

resistant gloves

(e.g., nitrile)

Laboratory coat
Not generally

required

Weighing and

Aliquoting (Solid)

Safety glasses

with side shields

or goggles

Chemical-

resistant gloves
Laboratory coat

Use in a

chemical fume

hood or

ventilated

enclosure

Solution

Preparation
Safety goggles

Chemical-

resistant gloves
Laboratory coat

Use in a

chemical fume

hood or well-

ventilated area

Handling

Solutions
Safety glasses

Chemical-

resistant gloves
Laboratory coat

Not generally

required if not

aerosolizing

Waste Disposal Safety goggles
Chemical-

resistant gloves
Laboratory coat

Not generally

required

Operational and Disposal Plans
A systematic approach to handling and disposal is essential to minimize risk and ensure

regulatory compliance.

Receiving and Storage
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Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verification: Confirm that the product name and CAS number (77527-71-0) match the order

specifications.

Storage: Store the compound in a designated, well-ventilated, and secure area according to

the recommended storage conditions (short-term at 0-4°C, long-term at -20°C), away from

incompatible materials.[1]

Handling Procedures
Work Area Preparation: Designate a specific area for handling L-640876. Ensure the work

surface is clean and uncluttered.

PPE: Don the appropriate personal protective equipment as outlined in the PPE table.

Weighing: If working with the solid form, weigh the required amount in a chemical fume hood

or a ventilated balance enclosure to prevent inhalation of any dust particles.

Solution Preparation: Prepare solutions in a chemical fume hood. Add the solvent to the solid

compound slowly to avoid splashing.

Labeling: Clearly label all containers with the compound name, concentration, solvent, date

of preparation, and appropriate hazard warnings.

Spill Management
Evacuation: If a significant spill occurs, evacuate the immediate area.

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a sealed

container for hazardous waste disposal.
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Decontamination: Clean the spill area with an appropriate solvent and then with soap and

water.

Disposal Plan
All waste materials contaminated with L-640876 must be treated as hazardous waste and

disposed of in accordance with institutional, local, and national regulations.

Segregation: Segregate waste containing L-640876 from other laboratory waste streams.[2]

Solid Waste: Collect contaminated solid waste (e.g., pipette tips, gloves, absorbent pads) in

a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect liquid waste in a compatible, leak-proof, and clearly labeled hazardous

waste container. Leave approximately 10% headspace to allow for expansion.[3]

Disposal: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety (EHS) office or a licensed chemical waste disposal

contractor.

Experimental Protocols
While specific experimental protocols for L-640876 are not readily available, the following is a

generalized procedure for the safe preparation of a stock solution, a common laboratory task.

Objective: To prepare a 10 mM stock solution of L-640876 in a suitable solvent.

Materials:

L-640876 solid

Appropriate solvent (e.g., DMSO, Ethanol)

Analytical balance

Volumetric flask

Pipettes and pipette tips
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Vortex mixer

Personal Protective Equipment (as specified above)

Methodology:

Calculate Required Mass: Based on the molecular weight of L-640876 (495.57 g/mol ),

calculate the mass required to prepare the desired volume and concentration of the stock

solution.

Weighing: In a chemical fume hood, accurately weigh the calculated mass of L-640876 into a

clean, dry container.

Solubilization: Add a portion of the solvent to the container with the solid compound.

Mixing: Gently swirl or vortex the mixture until the solid is completely dissolved.

Volume Adjustment: Transfer the solution to a volumetric flask. Rinse the original container

with additional solvent and add the rinsing to the volumetric flask to ensure all the compound

is transferred. Add solvent to the flask until the final desired volume is reached.

Labeling and Storage: Cap the flask and invert it several times to ensure a homogenous

solution. Transfer the stock solution to a clearly labeled storage vial and store it under the

recommended conditions.

Visualizations
Safe Handling and Disposal Workflow
The following diagram illustrates the key decision points and procedural flow for the safe

handling and disposal of L-640876.
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Caption: Workflow for the safe handling and disposal of L-640876.

Hypothetical Signaling Pathway Inhibition
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As a prostanoid receptor antagonist, L-640876 is expected to block the signaling cascade

initiated by the binding of a prostaglandin to its receptor. The following diagram illustrates a

generalized inhibitory mechanism.

Prostanoid Receptor Signaling

Prostaglandin
(Agonist) Prostanoid Receptor

Binds
G-Protein ActivationActivates Effector Enzyme

(e.g., Adenylyl Cyclase)
Second Messenger

(e.g., cAMP) Cellular Response

L-640876
(Antagonist)

Blocks

Click to download full resolution via product page

Caption: Inhibition of a prostanoid receptor signaling pathway by L-640876.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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